Cas no 1449846-78-9 ((2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 1449846-78-9
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD21335102
• CID: 4700726
• Update Time: 2025-06-25

(2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• MDL： MFCD21335102
• Inchi： 1S/C14H11ClO2/c1-10-5-6-13(17-10)7-8-14(16)11-3-2-4-12(15)9-11/h2-9H,1H3/b8-7+
• InChI Key： NPNZPXPMIDOIDD-BQYQJAHWSA-N
• SMILES： ClC1=CC=CC(=C1)C(/C=C/C1=CC=C(C)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

(2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 1449846-78-9, known as (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated enone system and two distinct aromatic substituents: a 3-chlorophenyl group and a 5-methylfuran moiety. The presence of these groups imparts distinctive electronic and steric properties, making this compound a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound, leveraging strategies such as the Michael addition and organocatalytic processes. These methods not only enhance the scalability of production but also pave the way for exploring its potential applications in drug discovery and material science. The enone functionality, in particular, has been exploited in various photocatalytic reactions, demonstrating its versatility in generating complex molecular architectures.

One of the most intriguing aspects of (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions. Moreover, its ability to modulate cellular signaling pathways has been highlighted in recent research, suggesting potential applications in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological relevance, this compound has also found utility in the fragrance industry. The 5-methylfuran group contributes a distinct aromatic character, while the enone system enhances stability and bioavailability. These attributes make it an ideal component for high-end perfumes and personal care products.

From a structural perspective, the molecule's geometry plays a crucial role in its reactivity and selectivity. The (E)-configuration of the double bond ensures optimal conjugation, which is essential for its electronic properties. This configuration also influences the molecule's interaction with biological targets, as evidenced by recent docking studies that reveal favorable binding affinities with key enzymes involved in inflammatory responses.

Looking ahead, ongoing research is focused on optimizing the synthesis of (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one to reduce costs and improve yield. Additionally, efforts are underway to explore its potential as a precursor for more complex molecules with enhanced bioactivity. The integration of computational chemistry tools with experimental techniques is expected to accelerate these developments, ensuring that this compound remains at the forefront of chemical innovation.

In conclusion, (2E)-1-(3-Chlorophenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one is a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in both academic and industrial settings. As our understanding of this molecule continues to grow, so too does its potential to contribute to groundbreaking discoveries and practical applications.